Cas no 120951-86-2 (1,3-Bis(tert-butyldimethylsilyloxy)benzene)

• Product Name: 1,3-Bis(tert-butyldimethylsilyloxy)benzene
• CAS No: 120951-86-2
• MF: C₁₈H₃₄O₂Si₂
• MW: 338.632367610931
• CID: 1211580
• PubChem ID: 15185639
• Update Time: 2025-04-20

1,3-Bis(tert-butyldimethylsilyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• Silane, [1,3-phenylenebis(oxy)]bis[(1,1-dimethylethyl)dimethyl-
• 1,3-Bis[[(1,1-dimethylethyl)-dimethylsilyl]oxy]-benzene
• 1,3-O-bis(tert-butyldimethylsilyl)resorcinol
• tert-butyl({3-[(tert-butyldimethylsilyl)oxy]phenoxy})dimethylsilane
• GS-0018
• 120951-86-2
• 1,3-Bis((tert-butyldimethylsilyl)oxy)benzene
• 1,3-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-benZene
• MFCD28023550
• Resorcinol, 2TBDMS derivative
• SCHEMBL7706827
• Resorcinol, bis(tert-butyldimethylsilyl) ether
• WUBATDPDOJPGST-UHFFFAOYSA-N
• Benzene, 1,3-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• AKOS030255481
• tert-butyl-[3-[tert-butyl(dimethyl)silyl]oxyphenoxy]-dimethylsilane
• 1,3-Bis(tert-butyldimethylsilyloxy)benzene

• MDL： MFCD28023550
• Inchi： 1S/C18H34O2Si2/c1-17(2,3)21(7,8)19-15-12-11-13-16(14-15)20-22(9,10)18(4,5)6/h11-14H,1-10H3
• InChI Key： WUBATDPDOJPGST-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC=C(C=1)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 338.20973339g/mol
• Monoisotopic Mass: 338.20973339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds